![molecular formula C12H7ClF3NO3 B2802740 2-Chloro-N-[4-oxo-2-(trifluoromethyl)chromen-6-yl]acetamide CAS No. 2411246-33-6](/img/structure/B2802740.png)
2-Chloro-N-[4-oxo-2-(trifluoromethyl)chromen-6-yl]acetamide
Description
The compound seems to be a derivative of coumarin , which is a group of nature-occurring lactones first derived from Tonka beans in 1820 . These compounds are valuable kinds of oxygen-containing heterocycles widely found in nature .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds have been synthesized through various methods . For instance, quinazoline derivatives were treated with chloroacetyl chloride to produce the 2-chloro-N-(4-oxo-2-quinazolin3(3H)-yl) acetamide derivatives .Future Directions
Given the wide range of uses and the significant number of heterocyclic compounds synthesized, there is considerable interest in the synthesis of these compounds and investigation of their biological properties . This includes the synthesis of coumarin systems, investigating their biological properties, and describing the literature reports for the period of 2016 to the middle of 2020 .
properties
IUPAC Name |
2-chloro-N-[4-oxo-2-(trifluoromethyl)chromen-6-yl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7ClF3NO3/c13-5-11(19)17-6-1-2-9-7(3-6)8(18)4-10(20-9)12(14,15)16/h1-4H,5H2,(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UTTIDLBQEACVPY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1NC(=O)CCl)C(=O)C=C(O2)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7ClF3NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-N-[4-oxo-2-(trifluoromethyl)chromen-6-yl]acetamide | |
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